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Executive Summary

2-Methoxyethylamine (2-MEA) is a critical C3 primary amine ether widely utilized as a building
block in medicinal chemistry, specifically for modulating the lipophilicity and metabolic stability
of drug candidates.[1] While commercially ubiquitous, its utility is frequently compromised by its
physical volatility and high susceptibility to atmospheric carbon dioxide (carbamate formation).

This guide provides a technical analysis of the commercial landscape for 2-MEA, establishing a
rigorous Quality Control (QC) and Handling Protocol to ensure experimental reproducibility. It
moves beyond simple procurement to address the "fitness for purpose” of various commercial
grades.

Chemical Profile & Critical Attributes

To source 2-MEA effectively, one must understand the physical properties that dictate its
stability during transit and storage.[1]
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Property Value Implication for Research

Universal identifier for

CAS Number 109-85-3 )
sourcing.[1][2]
Primary amine with a pendent
Structure CH3-0O-CHz2-CH2-NH:2
ether.[1]
- ) High Volatility: Significant loss
Boiling Point 95°C ) )
during rotary evaporation.[1]
Reagent calculations must
Density 0.864 g/mL account for temp-dependent
expansion.[1]
_ _ Moderately basic; forms stable
pKa ~9.5 (Conjugate acid) ) ) )
salts with mineral acids.[1]
o ) Rapidly absorbs moisture and
Hygroscopicity High

COz2 from air.[1]

The "Ether Effect” in Drug Design: The methoxyethyl group is often selected over a simple
propyl or ethyl chain because the oxygen atom acts as a weak hydrogen bond acceptor.[1] This
increases aqueous solubility without introducing a full hydroxyl donor, often improving the LogD
profile of lead compounds [1].

Commercial Sourcing Strategy

Unlike stable solids, 2-MEA presents a sourcing challenge due to its liquid state and reactivity.

[1]

Commercial Grades & Forms

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-role-of-2-methoxyethylamine-in-modern-chemical-synthesis-dv
https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.echemi.com/produce/pr2508031190-2-methoxyethylamine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2956453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Grade

Purity

Form

Recommended Use

Technical Grade

95-97%

Liquid (Bulk)

Agrochemical
synthesis; requires
distillation before use.

[1]

Synthesis Grade

98-99%

Liquid

General organic
synthesis (Amide
couplings, SNAr).[1]

Anhydrous Grade

99.5%+

Liquid (Sure/Seal™)

Moisture-sensitive
reactions (Isocyanate

formation).[1]

HCI Salt

>98%

Solid

Preferred for Storage:
Custom synthesis or

specialized suppliers.

[1]

The Sourcing Decision Matrix

The following logic gate determines whether you should purchase the standard liquid or seek

the hydrochloride salt.
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Start: Select Reaction Type

Is the reaction moisture/base sensitive?

Scale of Operation o (Aqueous/Biphasic)

Small Scale (<5g) \Large Scale (>100g)

Buy Liquid Free Base
(Sigma/TCI/Enamine)

1
If bottle open > 1 month

Buy or Generate HCI Salt

(Mandatory: Distill over KOH/Zinc)

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing 2-Methoxyethylamine based on experimental
constraints.

Protocol: Quality Control & Purification

The Problem: Commercial bottles of 2-MEA frequently degrade into N-(2-
methoxyethyl)carbamate salts upon exposure to air.[1] Using degraded reagent leads to
stoichiometry errors and unidentifiable side products.[1]

The "Self-Validating" QC Workflow

Step 1: Visual Inspection

e Pass: Liquid is clear and colorless.[1][3][4]
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 Fail: Liquid is yellow (oxidation) or contains white precipitate (carbonate/carbamate salts).[1]
Step 2: 1H-NMR Verification (The Gold Standard)[1]

e Solvent: Use DMSO-d6 rather than CDCI3. Chloroform can contain trace HCI which
protonates the amine, shifting peaks and masking impurities.

o Diagnostic Signals:

o 3.23 ppm (s, 3H, -OCH3)[1]
o 3.34 ppm (t, 2H, -CH2-0O-)[1]

o 2.68 ppm (t, 2H, -CH2-N-)[1]

e Contamination Check: Look for a broad singlet downfield (~5-6 ppm) indicating carbamate N-
H or split methylene signals indicating salt formation.[1]

Purification of Commercial Stock (Distillation Protocol)

If the commercial stock is yellow or cloudy, perform this purification before use in sensitive
catalysis.

o Setup: Flame-dry a short-path distillation apparatus under Argon.

» Basification: Add solid KOH pellets (~5% wi/w) to the 2-MEA liquid in the boiling flask. This
dissociates any carbonate salts.[1]

e Add Zinc: Add a spatula tip of activated Zinc dust (prevents oxidation during heating).[1]
« Distill: Collect the fraction boiling at 94-96°C.

 Storage: Store immediately over activated 3A molecular sieves in a septum-sealed vial.

Synthetic Utility & Pathways

2-MEA is a versatile nucleophile.[1] The diagram below illustrates its primary synthetic vectors
in drug discovery.
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Carboxylic Acids
(HATU/EDC) Methoxyethyl Amides
+ R-COOH (Solubility Linkers)

2-Methoxyethylamine
(Nucleophile) Secondary Amines
(Building Blocks)

Alkyl Halides
(SN2)

Imines -> Amines

Aldehydes
(Reductive Amination)

Click to download full resolution via product page
Figure 2: Primary synthetic vectors for 2-MEA in medicinal chemistry workflows.

Key Application Note: In reductive amination (Reaction with R-CHO), 2-MEA is superior to
simple ethylamine because the methoxy tail prevents the formation of volatile side products,
making workup (extraction) significantly easier [2].[1]

Safety & Regulatory Compliance
e Hazard Class: Class 3 Flammable Liquid; Class 8 Corrosive.[1]
e UN Number: UN 2734 (Amines, liquid, corrosive, flammable, n.o.s.).
» Handling:
o Must be handled in a fume hood.[1]
o Incompatibility: Reacts violently with acid chlorides and isocyanates (exothermic).[1]

o Gloves: Nitrile gloves provide splash protection; laminate gloves required for prolonged
immersion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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